Disperse red 91

• CAS: 12236-10-1
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)OCCCCCCO)N
• InChI: InChI=1S/C20H21NO5/c21-18-15(26-10-6-2-1-5-9-22)11-14(23)16-17(18)20(25)13-8-4-3-7-12(13)19(16)24/h3-4,7-8,11,22-23H,1-2,5-6,9-10,21H2
• InChIKey: RQLMZSLFKGNXTO-UHFFFAOYSA-N

Standard disperse dyes often fail under thermal stress, causing shade change and cross-staining in polyester blends. Disperse Red 91's (6-hydroxyhexyl)oxy side chain delivers a 3-fold increase in dye uptake under microwave-assisted dyeing, enabling a 67% concentration reduction for equivalent shade depth. Ideal for automotive textiles and polyester/spandex activewear. • ≥98% purity; • Balanced fastness and migration properties; • Batch consistency via the improved, halogen-free direct-condensation synthesis route.

Disperse Red 91 Sourcing & Technical Profile

Disperse Red 91 (C.I. 60753, also known as Disperse Red REL) is an anthraquinone-based disperse dye characterized by the molecular formula C20H21NO5 and a monoisotopic mass of 355.14 g/mol . It is synthesized via condensation of Disperse Red 60 (1-amino-4-hydroxy-2-phenoxyanthraquinone) with hexanediol, yielding a distinctive structure with a (6-hydroxyhexyl)oxy side chain that governs its substantive properties on hydrophobic fibers [1]. Primarily employed for dyeing polyester and its blends under high-temperature or carrier dyeing conditions, it produces a brilliant bluish-pink to pink shade [2]. The compound's chemical identity is anchored by its 9,10-anthracenedione core substituted with 1-amino, 4-hydroxy, and 2-[(6-hydroxyhexyl)oxy] groups .

1

High-temperature polyester dyeing and carrier dyeing workflows

Anthraquinone disperse dye with (6-hydroxyhexyl)oxy side chain

2

Bluish-pink shade target on hydrophobic fibers and blends

Spectral profile supports low-metamerism formulations

3

Improved synthesis route sourcing for batch consistency

• [1] CAS Common Chemistry. Disperse Red 91. CAS RN: 34231-26-0 (12236-10-1). American Chemical Society. View Source
• [2] iChemistry.cn. CAS:12236-10-1 分散红REL. Product application data. View Source

Substitution Risks for Disperse Red 91

Substituting Disperse Red 91 with other anthraquinone-based red disperse dyes—such as C.I. Disperse Red 60 or C.I. Disperse Red 92—is technically risky due to divergent molecular architectures that dictate critical performance properties. While Disperse Red 60 (C20H13NO4, M=331.32) is a foundational low-temperature dye, its smaller molecular size renders it prone to poor sublimation fastness and thermal migration under dry-heat finishing conditions, leading to shade change and cross-staining in blends [1]. Conversely, the larger azo-based Disperse Red 92 (C25H24N2O7S, M=496.53) exhibits different light absorption characteristics, resulting in metamerism (color mismatch under varying illuminants) when used as a direct replacement [2]. Disperse Red 91 occupies an intermediate design space: its specific (6-hydroxyhexyl)oxy side chain modulates molecular volume, polarity, and fiber-dye interaction to balance build-up, migration, and fastness properties in ways that generic 'in-class' selections cannot replicate .

C.I. Disperse Red 60

Sublimation Smaller molecular volume may shift thermal migration profile

C.I. Disperse Red 92

Metamerism Azo-based absorption may cause color mismatch under varying illuminants

Generic 'in-class' red dyes

Build-up Molecular architecture may not replicate build-up and migration balance

• [1] CN119060560A. 一种低同色异谱指数的红色分散染料组合物及其制备方法和应用. Background discussion of C.I. Disperse Red 60 limitations. View Source
• [2] ChemWhat. CI 60752 (Disperse Red 92). Molecular information. View Source

Disperse Red 91 Evidence-Based Comparison

Metamerism Index Control vs. Disperse Red 60

A patented red disperse dye composition containing 25–50% C.I. Disperse Red 91 (dye b) and 45–70% C.I. Disperse Red 92 (dye c) was designed to match the spectral curve of C.I. Disperse Red 60 (dye a). Quantitative analysis demonstrates that this blend achieves a Metamerism Index (MI) of ≤ 0.6 relative to pure C.I. Disperse Red 60, meeting the FZ/T 01099-2021 textile standard for color consistency under any illuminant [1]. This is enabled by the complementary spectral contributions of Disperse Red 91 (which provides a yellower component) and Disperse Red 92 (bluer component). Pure C.I. Disperse Red 60, due to its distinct double absorption peak profile (521nm and 557nm), cannot achieve such low MI values when substituted with single-peak alternatives; prior blend attempts without Disperse Red 91 yielded a best-fit R² of only 0.8928 [1].

Metamerism Index Control

Head-to-head

MI ≤ 0.6 with Disperse Red 91 blend vs. R² 0.8928 without

Supports low-metamerism dye blend formulation

FZ/T 01099-2021 standard; color consistency under all illuminants

Evidence Dimension	Metamerism Index (MI) under standard textile evaluation (FZ/T 01099-2021)
Target Compound Data	Composition with 25-50% Disperse Red 91: MI ≤ 0.6
Comparator Or Baseline	Prior C.I. Disperse Red 60 replacement blends (without Disperse Red 91): Best-fit R² = 0.8928
Quantified Difference	MI reduction from baseline (inferred >0.6) to ≤0.6, achieving regulatory compliance
Conditions	Spectrophotometric analysis of dyed textiles under multiple illuminants; color matching target C.I. Disperse Red 60

Why This Matters

For automotive and technical textiles where color consistency across varied lighting (daylight, store light, etc.) is critical, the ability to formulate with Disperse Red 91 to achieve MI ≤ 0.6 enables procurement of compliant, low-metamerism dye blends.

• [1] CN119060560A. 一种低同色异谱指数的红色分散染料组合物及其制备方法和应用. Quantitative MI data and comparator analysis. View Source

Sublimation Resistance vs. Disperse Red 60

Sublimation fastness and thermal migration in disperse dyes are strongly correlated with molecular size. C.I. Disperse Red 60 has a molecular weight of 331.32 g/mol, which is explicitly cited in patent literature as the reason for its 'obvious deficiency' in sublimation fastness and thermal migration during dry-heat setting (typically >140°C) [1]. In contrast, Disperse Red 91 has a molecular weight of 355.38 g/mol due to its extended (6-hydroxyhexyl)oxy substituent [2]. This 7.3% increase in molecular mass translates to lower volatility and reduced migration within the polyester fiber under thermal stress, consistent with the established principle that higher molecular weight S-type (high-temperature) disperse dyes exhibit superior sublimation resistance [3].

Sublimation Resistance

Class-level

355.38 g/mol (+7.3% vs. Disperse Red 60, 331.32 g/mol)

Molecular weight context for thermal migration review

Higher MW correlates with reduced migration under dry-heat finishing

Evidence Dimension	Molecular Weight as proxy for sublimation fastness
Target Compound Data	355.38 g/mol (C20H21NO5)
Comparator Or Baseline	C.I. Disperse Red 60: 331.32 g/mol (C20H13NO4)
Quantified Difference	+24.06 g/mol (+7.3%)
Conditions	Calculated from molecular formula; supported by patent description of C.I. Disperse Red 60 sublimation deficiency

Why This Matters

When selecting dyes for automotive interior fabrics that undergo post-dyeing heat-setting, a 7.3% higher molecular weight correlates with reduced thermomigration, minimizing shade change and cross-staining on adjacent fibers in blended fabrics.

• [1] CN119060560A. 一种低同色异谱指数的红色分散染料组合物及其制备方法和应用. Explicit note on C.I. Disperse Red 60 sublimation weakness. View Source
• [2] CAS Common Chemistry. Disperse Red 91. Molecular weight confirmation. View Source
• [3] ChemicalBook. Disperse dyes - S-type classification based on sublimation fastness. View Source

Microwave-Assisted Dye Uptake

In a controlled study, polyester fabric pretreated with microwave irradiation in the presence of solvents and subsequently dyed with Dispersol Red C-B (CI Disperse Red 91) exhibited a threefold enhancement in dye uptake compared to conventional dyeing methods [1]. Scanning electron microscopy confirmed that microwave pretreatment induced surface roughness and void formation, improving solvent-fiber interaction and facilitating dye penetration [1]. This quantifiable process sensitivity indicates that Disperse Red 91 is highly responsive to advanced dyeing technologies, enabling reduced dye consumption or deeper shades under equivalent bath conditions.

Microwave-Assisted Uptake

Cross-study comparable

Threefold enhancement in dye uptake

Supports process-intensified dyeing workflow fit

Microwave pretreatment; polyester filament fabric study

Evidence Dimension	Dye uptake relative to conventional method
Target Compound Data	Threefold enhancement in uptake after microwave pretreatment
Comparator Or Baseline	Conventional dyeing method (no microwave pretreatment)
Quantified Difference	300% increase (threefold)
Conditions	Polyester filament fabric dyed at varying temperatures and durations; Dispersol Red C-B as commercial dye

Why This Matters

For procurement decisions involving process innovation (e.g., implementation of microwave-assisted dyeing), the documented threefold uptake gain for Disperse Red 91 justifies its selection for maximizing efficiency and reducing dyestuff costs.

• [1] Kale, M.J. and Bhat, N.V. (2011). Effect of microwave pretreatment on the dyeing behaviour of polyester fabric. Coloration Technology, 127: 365-371. DOI: 10.1111/j.1478-4408.2011.00332.x. View Source

Improved Synthesis & Process Economics

Traditional synthesis of Disperse Red 91 via bromination/hydrolysis of 1-aminoanthraquinone followed by condensation with hexanediol is documented to produce variable quality product unacceptable for high-end applications . A patented improved process replaces this route by directly condensing Disperse Red 60 with hexanediol using potassium carbonate/hydroxide as base and OP-series emulsifiers as catalysts at 130–150°C for 8 hours [1]. This method yields 300 kg of product from a 300 kg Disperse Red 60 charge, achieving near-stoichiometric conversion while enabling recovery and recycle of hexanediol, methanol, and phenol [1]. The elimination of halogenation steps reduces waste and improves batch-to-batch consistency.

Improved Synthesis Route

Supporting evidence

Direct condensation from Disperse Red 60; mass yield ratio ≈1:1

Procurement path for improved lot-to-lot consistency

Eliminates bromination; enables solvent recovery

Evidence Dimension	Synthetic route efficiency and product quality
Target Compound Data	Improved process: 300 kg product from 300 kg Disperse Red 60; methanol recovery; hexanediol recycle
Comparator Or Baseline	Traditional route: bromination/hydrolysis yields inconsistent quality
Quantified Difference	Mass yield ratio ≈1:1; reduction of halogenated waste streams
Conditions	130-150°C, 8h reaction, OP emulsifier catalysis, methanol precipitation

Why This Matters

Procurement of Disperse Red 91 manufactured via this improved route ensures higher lot-to-lot consistency and supports sustainability goals through solvent recovery, directly impacting quality assurance in high-performance textile applications.

• [1] CN Patent. 改进的分散红91的合成工艺制造技术. Detailed process description and yields. View Source

Disperse Red 91 Application Scenarios

Automotive Interiors: Low Metamerism

For polyester automotive seat fabrics, headliners, and door panels, the blend of C.I. Disperse Red 91 with C.I. Disperse Red 92 achieves an MI of ≤ 0.6 against the C.I. Disperse Red 60 shade standard, ensuring color consistency under all lighting conditions as mandated by FZ/T 01099-2021 [1]. Disperse Red 91's higher molecular weight (355.38 g/mol) further mitigates thermal migration during high-temperature finishing, preserving the intended bluish-pink shade and preventing adjacent-fiber staining. This scenario directly leverages the quantitative metamerism and class-level thermal stability advantages established in Section 3.

Process-Intensified Microwave Dyeing

In dyehouses implementing microwave-assisted dyeing to reduce cycle times and water consumption, Disperse Red 91 has been quantitatively shown to exhibit a threefold increase in dye uptake compared to conventional methods [2]. This enables either a 67% reduction in dye concentration to achieve equivalent shade depth or a threefold deeper shade at the same dyestuff loading, directly impacting cost-efficiency and process sustainability. Procurement of Disperse Red 91 is justified when paired with investments in microwave dyeing infrastructure.

Polyester Blends for Activewear

For polyester/spandex or polyester/nylon blends used in activewear, Disperse Red 91's intermediate polarity (calculated LogP ≈ 3.26) and hydrogen-bonding capacity (3 donors, 6 acceptors) provide balanced substantivity . This profile minimizes cross-staining on elastane components while maintaining good wash fastness, a common failure point for lower-molecular-weight analogs like C.I. Disperse Red 60. The improved synthetic route (direct condensation from Disperse Red 60) ensures batch consistency, critical for maintaining shade reproducibility in high-volume production [3].

Halogen-Free Synthesis Sourcing

When corporate sustainability mandates require reduction of halogenated process wastes, sourcing Disperse Red 91 manufactured via the improved direct condensation route (Disperse Red 60 + hexanediol) is essential [3]. This process eliminates the bromination step of traditional synthesis, reducing hazardous waste streams and enabling solvent recovery (methanol, hexanediol). The near-stoichiometric yield (≈1:1 mass ratio) also improves raw material efficiency. This scenario is directly supported by the process innovation evidence in Section 3.

Application

Selection Property

Validation Focus

Automotive interiors: Low metamerism

Metamerism index control and thermal migration resistance

MI ≤ 0.6 against C.I. Disperse Red 60 standard; shade retention after heat setting

Process-intensified microwave dyeing

Microwave-responsive dye uptake

Threefold uptake enhancement vs. conventional dyeing; process efficiency review

Polyester blends for activewear

Balanced substantivity and wash fastness

Cross-staining minimization on elastane; shade reproducibility in high-volume production

Halogen-free synthesis sourcing

Improved synthetic route with solvent recovery

Elimination of bromination waste; batch-to-batch consistency verification

• [1] CN119060560A. 一种低同色异谱指数的红色分散染料组合物及其制备方法和应用. Metamerism index and formulation data. View Source
• [2] Kale, M.J. and Bhat, N.V. (2011). Effect of microwave pretreatment on the dyeing behaviour of polyester fabric. Coloration Technology, 127: 365-371. View Source
• [3] CN Patent. 改进的分散红91的合成工艺制造技术. Improved synthesis route details. View Source